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Introduction
Triglycidyl isocyanurate (TGIC) is a trifunctional epoxy compound known for its extensive use

as a cross-linking agent in polyester-based powder coatings. Its robust chemical structure

imparts excellent thermal stability, weather resistance, and mechanical strength to the cured

resins. Beyond its primary industrial applications, the alpha isomer of TGIC, also known as

Teroxirone, has been investigated for its antineoplastic and antiangiogenic activities, making its

physicochemical properties a subject of interest for researchers in both material science and

drug development. This guide provides a comprehensive overview of the core physicochemical

properties of TGIC, detailed experimental protocols for their determination, and a visualization

of its key chemical reactivity.

Commercial technical-grade TGIC is typically a mixture of two stereoisomers, alpha (α) and

beta (β), which possess different physicochemical properties. This variation, along with the

purity of the substance, contributes to the range of values reported in the literature for its

physical constants.
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The physicochemical properties of Triglycidyl isocyanurate are summarized in the tables

below. The data reflects the variations observed between different grades and isomers.

Table 1: General Physicochemical Properties of
Triglycidyl Isocyanurate

Property Value Grade/Isomer Source(s)

CAS Number 2451-62-9 N/A [1][2][3]

Molecular Formula C₁₂H₁₅N₃O₆ N/A [4][5][6]

Molecular Weight 297.27 g/mol N/A [4][5][6]

Appearance

White to off-white

crystalline solid,

powder, or granules

Technical [4][7][8]

Odor
Odorless at room

temperature
Technical [1][4]

Density
1.42 - 1.46 g/cm³ at

20 °C
Technical [9]

Vapor Pressure
<0.007 Pa (<5.25 x

10⁻⁵ mmHg) at 20 °C
Technical [4][10]

log Kow

(Octanol/Water

Partition Coefficient)

-0.8 Technical [10]

Table 2: Solubility of Triglycidyl Isocyanurate
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Solvent Solubility Temperature (°C) Source(s)

Water 9 - 10.5 g/L 25 [10]

<0.1 g/100 mL 20 [11]

Methanol 7.3% (w/v) 25 [1]

Toluene 3% (w/v) 25 [1]

Isopropanol 1% (w/v) 25 [1]

Acetone Soluble Not Specified [5]

Methyl Ethyl Ketone

(MEK)
Soluble Not Specified [5]

Ethyl Acetate Soluble Not Specified [5]

Dimethylformamide

(DMF)
Soluble Not Specified [8]

Table 3: Thermal Properties of Triglycidyl Isocyanurate
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Property Value Grade/Isomer Source(s)

Melting Point 90 - 125 °C TEPIC (Technical)

95 °C
Araldite PT 810

(Technical)

105 °C α-isomer [9]

156 °C β-isomer [9]

168 - 172 °C Not Specified [5]

Boiling Point
>240 °C (with

decomposition)
Not Specified [10]

Autoignition

Temperature
>200 °C Technical [9]

Stability

Stable under

recommended storage

conditions. May

undergo hazardous

autopolymerization

above 120 °C.

Technical [2][9]

Decomposition

In an aqueous

solution, 29%

decomposition was

observed in 72 hours.

When heated at 60 °C

for 30 days, the purity

of a bulk sample

dropped from >99% to

93%. Hazardous

decomposition

products upon

combustion include

carbon oxides and

nitrogen oxides.

Not Specified [2][4][10]
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Experimental Protocols
The determination of the physicochemical properties of chemical substances is guided by

standardized protocols, such as those published by the Organisation for Economic Co-

operation and Development (OECD). Below are detailed methodologies for key experiments

based on these guidelines.

Melting Point/Melting Range (OECD Guideline 102)
The melting point is the temperature at which a substance transitions from a solid to a liquid

state at atmospheric pressure. For a pure substance, this transition occurs over a very narrow

temperature range.

Method: Capillary Tube Method

Sample Preparation: A small amount of the finely powdered dry TGIC is introduced into a

capillary tube, which is sealed at one end. The sample is compacted at the bottom of the

tube to a height of approximately 3 mm.

Apparatus: A melting point apparatus consisting of a heated metal block or a liquid bath (e.g.,

silicone oil) equipped with a calibrated thermometer or a temperature sensor is used. The

apparatus must allow for controlled and uniform heating.

Procedure: The capillary tube containing the sample is placed in the heating block or bath.

The temperature is raised at a steady rate (e.g., 1-2 °C per minute) as it approaches the

expected melting point.

Observation: The temperatures at which the first signs of melting are observed and at which

the last solid particle disappears are recorded. This range represents the melting range of

the substance. For TGIC, which can be a mixture of isomers, a melting range is typically

observed.

Water Solubility (OECD Guideline 105)
Water solubility is defined as the saturation mass concentration of a substance in water at a

given temperature.

Method: Flask Method (for solubilities > 10⁻² g/L)
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Apparatus: A glass flask with a stirrer, a thermostatically controlled water bath or incubator,

and an analytical instrument suitable for quantifying TGIC (e.g., High-Performance Liquid

Chromatography - HPLC).

Procedure: An excess amount of TGIC is added to a known volume of distilled water in the

flask. The mixture is agitated in the thermostatically controlled environment (e.g., 20 ± 0.5

°C) for a sufficient period to reach equilibrium (typically 24 hours). Preliminary tests can be

conducted to determine the equilibration time.

Separation: After equilibrium is reached, the mixture is allowed to stand to let undissolved

solid settle. The saturated aqueous solution is then separated from the solid phase by

centrifugation or filtration. Care must be taken to avoid temperature changes during this step.

Analysis: The concentration of TGIC in the clear aqueous phase is determined using a

suitable analytical method. The analysis is performed in replicate to ensure accuracy.

Vapor Pressure (OECD Guideline 104)
Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its

condensed phases (solid or liquid) at a given temperature in a closed system.

Method: Static Method

Apparatus: A vacuum-tight apparatus consisting of a sample container, a pressure

measuring device (manometer), and a temperature-controlled housing.

Procedure: A small amount of TGIC is placed in the sample container. The apparatus is

evacuated to remove air and any volatile impurities. The sample is then heated to the

desired temperature.

Equilibration: The system is allowed to reach thermal and pressure equilibrium. At

equilibrium, the measured pressure corresponds to the vapor pressure of the substance at

that temperature.

Measurement: The vapor pressure is measured at a minimum of two different temperatures

to establish the vapor pressure curve. For TGIC, due to its low volatility, measurements are

typically performed at elevated temperatures.
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Density of Solids (OECD Guideline 109)
Density is the mass of a substance per unit volume.

Method: Pycnometer Method

Apparatus: A pycnometer (a glass flask with a close-fitting ground glass stopper with a

capillary), a balance, and a thermostat.

Procedure:

The mass of the clean, dry pycnometer is determined.

The pycnometer is filled with a liquid of known density in which TGIC is insoluble and does

not react (e.g., a hydrocarbon solvent), and its mass is determined at a constant

temperature.

A known mass of TGIC is introduced into the empty, dry pycnometer.

The pycnometer containing the TGIC is then filled with the same liquid, and the total mass

is determined at the same constant temperature.

Calculation: The volume of the TGIC sample is calculated from the difference in the mass of

the pycnometer filled with the liquid alone and the mass of the pycnometer containing the

sample and the liquid. The density is then calculated by dividing the mass of the TGIC

sample by its calculated volume.

Visualizations
Cross-linking Reaction of TGIC
Triglycidyl isocyanurate is widely used as a cross-linking agent for carboxyl-functional

polyester resins in powder coatings. The curing process involves the reaction of the epoxy

groups of TGIC with the carboxylic acid groups of the polyester, forming a durable three-

dimensional network.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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